Cas no 13030-92-7 (2,7-Oxecanedione)
2,7-Oxecanedione structure
Product Name:2,7-Oxecanedione
CAS No:13030-92-7
MF:C9H14O3
MW:170.205663204193
CID:186931
PubChem ID:266992
Update Time:2025-04-19
2,7-Oxecanedione Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Oxecanedione
- oxecane-2,7-dione
- 6-Ketononanolide
- 6-oxononano-9-lactone
- AC1L6H8Z
- AC1Q6HRS
- NSC106088
- oxecane-2,7-quinone
- SureCN3324936
- 13030-92-7
- Nonanoic acid, .theta.-lactone
- NSC-106088
- oxacyclodeca-2,7-dione
- SCHEMBL3324936
- DTXSID10295884
-
- Inchi: 1S/C9H14O3/c10-8-4-1-2-6-9(11)12-7-3-5-8/h1-7H2
- InChI Key: XVJSPKCFYMUFRT-UHFFFAOYSA-N
- SMILES: O1C(CCCCC(CCC1)=O)=O
Computed Properties
- Exact Mass: 170.09432
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2,7-Oxecanedione Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
13030-92-7 (2,7-Oxecanedione) Related Products
- 110-38-3(Ethyl decanoate)
- 110-40-7(Diethyl decanedioate)
- 106-32-1(Ethyl n-Caprylate)
- 106-02-5(ω-Pentadecalactone)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
- 105-50-0(Diethyl 3-oxopentanedioate)
- 109-43-3(dibutyl sebacate)
- 123-29-5(Ethyl nonanoate)
- 123-95-5(Butyl stearate)
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